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Compound of Interest

Compound Name: Oligopeptide-68

Cat. No.: B15540794

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory materials is paramount. This document provides essential safety and logistical

information for the handling of Oligopeptide-68, a synthetic peptide widely used in the

cosmetics and skincare industry for its anti-aging and skin-brightening properties. While

Oligopeptide-68 is not classified as a hazardous substance, adherence to standard laboratory

safety protocols is crucial to minimize any potential risks.[1]

Personal Protective Equipment (PPE)
When handling Oligopeptide-68, especially in its powder form, the following personal

protective equipment is recommended to prevent direct contact and inhalation:
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PPE Category Item Specifications and Use

Eye Protection
Safety glasses with side

shields or goggles

Essential to prevent eye

contact with the powder. In

case of contact, immediately

flush eyes with copious

amounts of water and seek

medical attention.[1]

Hand Protection Nitrile or latex gloves

Wear to avoid skin contact. If

contact occurs, wash the

affected area thoroughly with

soap and water.[1]

Respiratory Protection Dust mask or respirator

Recommended when handling

the powder to avoid inhalation.

Use in a well-ventilated area or

under a fume hood.[1]

Body Protection Laboratory coat

Standard practice to protect

clothing and skin from

accidental spills.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Oligopeptide-68 will ensure safety and maintain the

integrity of the product.

Workflow for Handling Oligopeptide-68
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Workflow for Handling Oligopeptide-68

Preparation:
- Don appropriate PPE

- Prepare a clean and designated workspace

Weighing and Aliquoting:
- Use a calibrated scale

- Handle powder in a ventilated area or fume hood to minimize dust

Proceed to

Solubilization:
- Consult product datasheet for appropriate solvent

- Add solvent slowly to the peptide

Proceed to

Cleanup:
- Decontaminate work surfaces

- Dispose of waste according to protocol

After use

Storage:
- Store in a tightly sealed container

- Follow recommended storage conditions (e.g., -20°C or -80°C)

Proceed to

After use

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Oligopeptide-68 in a laboratory

setting.

Experimental Protocol: Safe Weighing and Solubilization of Oligopeptide-68

Preparation:
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Put on all required PPE: lab coat, gloves, and safety glasses.

Ensure the chemical fume hood or designated ventilated area is operational.

Clean the work surface with a suitable laboratory disinfectant.

Gather all necessary materials: Oligopeptide-68, appropriate solvent (as per product

documentation), weighing paper/boat, spatula, vortex mixer, and storage vials.

Weighing:

Place a clean weighing paper or boat on the analytical balance and tare.

Carefully transfer the desired amount of Oligopeptide-68 powder onto the weighing paper

using a clean spatula. Avoid creating dust.

Record the exact weight.

Solubilization:

Transfer the weighed Oligopeptide-68 to an appropriate storage vial.

Following the manufacturer's instructions, add the specified volume of the recommended

solvent to the vial.

Gently vortex the vial until the peptide is completely dissolved. Avoid vigorous shaking to

prevent denaturation.

Storage:

Label the vial clearly with the peptide name, concentration, date, and your initials.

Store the solution at the recommended temperature, typically -20°C for short-term storage

and -80°C for long-term storage, to maintain stability.[2]

Disposal Plan
Proper disposal of Oligopeptide-68 and associated waste is essential to maintain a safe

laboratory environment.
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Unused Product and Contaminated Materials: Dispose of in accordance with federal, state,

and local environmental control regulations.[1][3] While not classified as hazardous, it should

not be disposed of in the regular trash or down the drain.

Contaminated PPE: Dispose of used gloves and other contaminated disposable materials in

a designated laboratory waste container.

First Aid Measures
In case of accidental exposure, follow these first aid procedures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and shoes. Get medical aid if irritation develops

and persists.[1]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[3]

Ingestion

If swallowed, do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical

aid.[3]

By adhering to these safety and handling guidelines, researchers can work with Oligopeptide-
68 effectively while minimizing potential risks and ensuring a safe and compliant laboratory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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